![molecular formula C4H5ClNO3PS B6184831 [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid CAS No. 2648966-18-9](/img/no-structure.png)
[(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid
Overview
Description
[(2-Chloro-1,3-thiazol-4-yl)methyl]phosphonic acid, also known as CTMPA, is an organic compound that has been studied extensively in the scientific community. It is a phosphonic acid derivative of 2-chloro-1,3-thiazole, a five-membered ring structure. CTMPA is widely used in research and industrial applications, such as in the synthesis of organic compounds, in the production of pharmaceuticals, and as a corrosion inhibitor.
Scientific Research Applications
[(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid has been studied extensively in the scientific community. It is widely used in research and industrial applications, such as in the synthesis of organic compounds, in the production of pharmaceuticals, and as a corrosion inhibitor. It has also been studied for its potential use as a biocide, for its role in the production of polymers, and for its potential use as a corrosion inhibitor.
Mechanism of Action
The mechanism of action of [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid is not yet fully understood. However, research suggests that it acts as a chelating agent, binding to metal ions and preventing them from forming complexes with other molecules. It has also been suggested that [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid may act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid are not yet fully understood. However, research suggests that it may have an inhibitory effect on certain enzymes, such as carbonic anhydrase and glutathione reductase. It has also been suggested that [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid may have an anti-inflammatory effect, as well as an antimicrobial effect.
Advantages and Limitations for Lab Experiments
[(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid is a useful tool for laboratory experiments due to its wide range of applications. It is relatively easy to synthesize, and it is stable in aqueous solutions. It is also non-toxic and non-irritating, making it a safe compound to work with in the lab. However, [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid is not very soluble in organic solvents, making it difficult to use in certain experiments.
Future Directions
The potential applications of [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid are vast, and there are many possible future directions for research. One potential direction is to further study its mechanism of action and biochemical and physiological effects. Another potential direction is to explore its potential use in the production of polymers and other materials. Additionally, further research could be done to explore its potential use as a biocide and corrosion inhibitor. Finally, research could be done to develop more efficient methods for synthesizing [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid.
Synthesis Methods
[(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid can be synthesized in a three-step process. The first step involves the reaction of 2-chloro-1,3-thiazole with phosphorus oxychloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces 2-chloro-1,3-thiazol-4-ylmethylphosphonate. The second step involves the reaction of the 2-chloro-1,3-thiazol-4-ylmethylphosphonate with sodium hydroxide, producing [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid. The third and final step involves the reaction of [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid with a base, such as sodium hydroxide, to produce [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid involves the reaction of 2-chloro-1,3-thiazole with trimethyl phosphite followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "2-chloro-1,3-thiazole", "trimethyl phosphite", "water", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-chloro-1,3-thiazole is reacted with trimethyl phosphite in the presence of a base catalyst such as sodium hydroxide to form the intermediate [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonate.", "Step 2: The intermediate is then hydrolyzed with water to yield the final product, [(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid." ] } | |
CAS RN |
2648966-18-9 |
Product Name |
[(2-chloro-1,3-thiazol-4-yl)methyl]phosphonic acid |
Molecular Formula |
C4H5ClNO3PS |
Molecular Weight |
213.6 |
Purity |
0 |
Origin of Product |
United States |
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